Cas no 1252823-20-3 (2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide)

• Product Name: 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide
• CAS No: 1252823-20-3
• MF: C₂₀H₂₄N₃O₄S
• MW: 402.487263679504
• CID: 5321356
• PubChem ID: 75255992
• Update Time: 2025-06-11

2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1252823-20-3
• 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide

• Inchi： 1S/C20H23N3O4S/c1-3-4-10-22-19(25)18-16(9-11-28-18)23(20(22)26)13-17(24)21-12-14-5-7-15(27-2)8-6-14/h5-9,11,18H,3-4,10,12-13H2,1-2H3/p+1
• InChI Key： LHAISLZQZLJANK-UHFFFAOYSA-O
• SMILES： S1C=CC2C1C(N(C([N+]=2CC(NCC1C=CC(=CC=1)OC)=O)=O)CCCC)=O

Computed Properties

• Exact Mass: 402.14875243g/mol
• Monoisotopic Mass: 402.14875243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 104Ų

Additional information on 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide

2-{3-Butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-Methoxyphenyl)methyl]acetamide: A Comprehensive Overview

2-{3-Butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide (CAS No. 1252823-20-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research advancements of this compound.

Structural Characteristics

The molecular structure of 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide is characterized by a thienopyrimidine core fused with a butyl group and an acetamide moiety. The thienopyrimidine scaffold is a versatile heterocyclic system that has been extensively studied for its pharmacological properties. The presence of the butyl group and the acetamide functionality imparts unique chemical and biological properties to this compound. The methoxyphenyl substituent further enhances its solubility and bioavailability.

Synthesis Methods

The synthesis of 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide typically involves multi-step reactions. One common approach is the condensation of 3-butylthienopyrimidine with an appropriate acetyl chloride or acid chloride derivative followed by amidation with 4-methoxybenzylamine. This method yields the desired product with high purity and yield. Recent advancements in synthetic chemistry have also explored the use of green chemistry principles to develop more environmentally friendly and cost-effective synthesis routes.

Biological Properties

2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide has been shown to exhibit a range of biological activities. One of its most notable properties is its potent anti-inflammatory effect. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide has also been investigated for its potential as an anticancer agent. Research has shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have therapeutic potential in the treatment of certain types of cancer.

Clinical Applications

The potential clinical applications of 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide are currently being explored through preclinical studies and early-stage clinical trials. Initial results have been promising, with the compound showing good safety profiles and efficacy in animal models of inflammatory diseases and cancer. However, further research is needed to fully understand its pharmacokinetics and long-term safety before it can be considered for broader clinical use.

Recent Research Advancements

The field of thienopyrimidine-based compounds is rapidly evolving, with ongoing research aimed at optimizing their therapeutic potential. Recent studies have focused on improving the selectivity and potency of these compounds through structural modifications. For example, researchers have explored the addition of various functional groups to enhance their binding affinity to specific targets such as kinases and nuclear receptors.

In addition to structural modifications, there has been a growing interest in developing prodrugs of thienopyrimidine derivatives to improve their pharmacokinetic properties. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. This approach can enhance the bioavailability and reduce the side effects associated with these compounds.

Conclusion

2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide (CAS No. 1252823-20-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical science. As research continues to advance our understanding of this compound's mechanisms of action and pharmacological properties, it holds great promise for addressing unmet medical needs in various disease areas.